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Compound of Interest

Compound Name:
2-Amino-2-methylpropane-1-

sulfonic acid

CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

Product Focus: AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic

acid) CAS: 68399-79-1 (Free Acid) | 102029-60-7 (Sodium Salt) Useful pH Range: 8.3 – 9.7[1]

[2][3]

Executive Summary
AMPSO is a zwitterionic "Good's buffer" optimized for the alkaline range (pH 8.3–9.7). While

highly effective for enzymes like alkaline phosphatase and for protein transfer (Western

blotting), it exhibits a significant temperature-dependent pKa shift (

). Failure to account for this shift is a primary cause of experimental irreproducibility in pH-
sensitive assays.

Part 1: The Core Science (Thermodynamics)
Q: How exactly does temperature affect AMPSO's pH?
A: Like all amine-based buffers, AMPSO's ionization equilibrium is temperature-dependent.[4]

[5] As temperature increases, the pKa of the amine group decreases, causing the buffer to
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release protons and lower the solution's pH.

Key Parameter: The temperature coefficient (

) for AMPSO is approximately -0.029 pH units/°C (though some sources cite ranges near
-0.019; the higher sensitivity value should be assumed for safety in critical assays).

The Mechanism:

Heat (Temperature

): Drives the reaction to the right (exothermic dissociation), releasing

, lowering pH.

Cold (Temperature

): Drives the reaction to the left, consuming

, raising pH.

Data Table: Predicted pH Shift of AMPSO
Baseline: pH adjusted to 9.00 at 25°C
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Temperature (from 25°C)

Estimated

(

)

Predicted pH
Impact on
Experiment

4°C (Cold Room) -21°C 9.61

Risk of protein

precipitation;

altered binding

kinetics.

20°C (Cool Lab) -5°C 9.15

Minor drift;

usually

acceptable for

robust assays.

25°C (Standard) 0°C 9.00 Calibration Point

37°C (Incubator) +12°C 8.65

Significant drop;

may inhibit

alkaline

enzymes.

Critical Insight: A buffer prepared at room temperature (25°C) but used in a cold room (4°C) will

be 0.6 pH units more alkaline than intended.

Part 2: Troubleshooting & FAQs
Scenario 1: Enzyme Activity Loss at 37°C
User Question: "I adjusted my AMPSO buffer to pH 9.0 for an Alkaline Phosphatase assay. The

enzyme works at pH 9.0, but I see low activity at 37°C. Why?" Root Cause: You likely adjusted

the pH at 25°C. At 37°C, the pH of your solution dropped to ~8.65 (see table above). Solution:

Warm the buffer: Place your AMPSO solution in a water bath at 37°C.
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Calibrate the probe: Ensure your pH meter's ATC (Automatic Temperature Compensation)

probe is also at 37°C.

Adjust pH: Set the pH to 9.0 while the solution is at 37°C.

Scenario 2: Western Blot Transfer Issues
User Question: "I use AMPSO for transferring basic proteins. My transfer efficiency drops when

I run the blot in the cold room." Root Cause: In the cold room (4°C), the pH of AMPSO rises

significantly (e.g., from 9.0 to 9.6). If the pH becomes too high, it may alter the charge state of

your protein or the gel matrix properties. Solution:

Prepare the buffer at 25°C as usual, but target a slightly lower pH (e.g., pH 8.8) if you know it

will drift up to ~9.4 in the cold room, OR

(Best Practice) Adjust the pH at 4°C using a pH meter calibrated with cold standards.

Scenario 3: Precipitation in Stock Solutions
User Question: "My 0.2 M AMPSO stock solution is clear at room temperature but precipitates

in the fridge." Root Cause: AMPSO has high solubility, but thermodynamic shifts can affect

solubility limits near the pKa. Solution: Store AMPSO stock solutions at room temperature. If

cold storage is required for additives (e.g., labile co-factors), filter-sterilize (0.22 µm) rather than

relying on cold to prevent microbial growth.

Part 3: Validated Protocol for Temperature-Corrected
Preparation
This workflow ensures your buffer is accurate at the actual working temperature of your

experiment.
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Start: Define Experimental Temperature (T_exp)

Dissolve AMPSO in water
(80% of final volume)

Equilibrate Solution to T_exp
(Use water bath if T_exp != 25°C)

Equilibrate pH Electrode to T_exp

Measure pH at T_exp

Is pH correct?

Adjust with NaOH (to raise) 
or HCl (to lower)

No

Add water to final volume
(Maintain T_exp)

Yes

Click to download full resolution via product page

Caption: Logical workflow for preparing AMPSO buffer. Note the critical step of equilibrating

both the solution and the electrode to the experimental temperature (

) before final adjustment.

Step-by-Step Methodology
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Dissolution: Dissolve the required mass of AMPSO (Free Acid: MW 227.28 g/mol ) in

deionized water (

) equivalent to 80% of the final desired volume.

Thermal Equilibration (Critical):

If your experiment is at 37°C: Place the beaker in a 37°C water bath. Wait 20 minutes.

If your experiment is at 4°C: Place the beaker in an ice bath or cold room. Wait 20

minutes.

Probe Calibration: Ensure your pH meter is calibrated using standards that are also at the

target temperature (or use a meter with active ATC that corrects for the slope of the

electrode, though it cannot correct the chemistry of the buffer).

pH Adjustment:

Titrate with 1M - 5M NaOH (to raise pH) or HCl (to lower pH) while stirring.

Note: AMPSO free acid is acidic; you will typically be adding NaOH.

Final Volume: Transfer to a volumetric flask (pre-equilibrated to temperature if high precision

is needed) and bring to volume with

.

Part 4: Application-Specific Considerations
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Application Role of AMPSO Temperature Risk Recommendation

Alkaline Phosphatase

Assay

Maintains pH ~9.0 for

optimal catalysis.

High. Assay often runs

at 37°C. pH drop can

reduce

.

Prepare buffer at

37°C.

Western Blot Transfer
Facilitates transfer of

basic proteins (pI > 9).

Moderate. Transfer

generates heat;

cooling is used.

Use a cooling coil. If

preparing at 25°C, set

pH 0.2 units lower

than target to account

for cooling.

Cell Culture

Maintains

physiological/alkaline

pH.

High. Incubators are

37°C.

AMPSO is rarely used

for cell culture due to

high pKa, but if used,

filter sterilize; do not

autoclave with

glucose

(caramelization risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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